Cas no 68192-19-8 (3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid)
68192-19-8 structure
Product Name:3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid
CAS No:68192-19-8
MF:C18H15NO4
MW:309.316004991531
CID:1725920
PubChem ID:3051957
Update Time:2025-04-21
3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid
- CHEMBL3544643
- Q27286464
- 4-(4-Hydroxyphenyl)-5-phenyl-2-oxazolepropanoic acid
- PBX33B846W
- SCHEMBL5550630
- 68192-19-8
- DES(4-(PHENYL))-4-(4-HYDROXYPHENYL)OXAPROZIN
- QNYSAXQEGRPPGZ-UHFFFAOYSA-N
- 3-(4-(4-Hydroxyphenyl)-5-phenyloxazol-2-yl)propanoic acid
- DTXSID80218368
- 2-Oxazolepropanoic acid, 4-(4-hydroxyphenyl)-5-phenyl-
- UNII-PBX33B846W
-
- Inchi: 1S/C18H15NO4/c20-14-8-6-12(7-9-14)17-18(13-4-2-1-3-5-13)23-15(19-17)10-11-16(21)22/h1-9,20H,10-11H2,(H,21,22)
- InChI Key: QNYSAXQEGRPPGZ-UHFFFAOYSA-N
- SMILES: O1C(CCC(=O)O)=NC(C2C=CC(=CC=2)O)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 309.10015
- Monoisotopic Mass: 309.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.56
3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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